N-(2-methylbenzyl)-3-nitrobenzamide

• IUPAC Name: N-[(2-methylphenyl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C15H14N2O3/c1-11-5-2-3-6-13(11)10-16-15(18)12-7-4-8-14(9-12)17(19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: DRXVYFIOFDPFRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

N-(2-methylbenzyl)-3-nitrobenzamide, also known as NBMD, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a member of the nitrobenzamide family and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-methylbenzyl)-3-nitrobenzamide is based on its ability to bind to specific proteins and modulate their activity. N-(2-methylbenzyl)-3-nitrobenzamide has been shown to bind to a variety of proteins, including histone deacetylases and protein kinases. By binding to these proteins, N-(2-methylbenzyl)-3-nitrobenzamide can modulate their activity and affect downstream signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-methylbenzyl)-3-nitrobenzamide are dependent on the specific proteins that it binds to. For example, N-(2-methylbenzyl)-3-nitrobenzamide has been shown to inhibit the activity of histone deacetylases, leading to an increase in histone acetylation and gene expression. N-(2-methylbenzyl)-3-nitrobenzamide has also been shown to inhibit the activity of protein kinases, leading to a decrease in phosphorylation and downstream signaling.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2-methylbenzyl)-3-nitrobenzamide in lab experiments is its specificity. N-(2-methylbenzyl)-3-nitrobenzamide has been shown to bind to specific proteins with high affinity, making it an ideal tool for studying protein-protein interactions. However, one of the limitations of using N-(2-methylbenzyl)-3-nitrobenzamide is its potential toxicity. N-(2-methylbenzyl)-3-nitrobenzamide has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(2-methylbenzyl)-3-nitrobenzamide in scientific research. One potential application is in the study of epigenetic modifications. N-(2-methylbenzyl)-3-nitrobenzamide has been shown to modulate histone acetylation, which is an important epigenetic modification. Therefore, N-(2-methylbenzyl)-3-nitrobenzamide could be used to study the role of histone acetylation in various biological processes. Another potential application is in the development of new therapeutics. N-(2-methylbenzyl)-3-nitrobenzamide has been shown to inhibit the activity of protein kinases, which are important targets for drug development. Therefore, N-(2-methylbenzyl)-3-nitrobenzamide could be used as a starting point for the development of new drugs that target specific protein kinases.

Synthesis Methods

The synthesis of N-(2-methylbenzyl)-3-nitrobenzamide involves the reaction between 2-methylbenzylamine and 3-nitrobenzoyl chloride in the presence of a base. The resulting product is a yellow crystalline solid with a melting point of 138-140°C. The synthesis of N-(2-methylbenzyl)-3-nitrobenzamide has been optimized over the years, and several modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

N-(2-methylbenzyl)-3-nitrobenzamide has been extensively used in scientific research as a chemical tool to study various biological processes. One of the primary applications of N-(2-methylbenzyl)-3-nitrobenzamide is in the study of protein-protein interactions. N-(2-methylbenzyl)-3-nitrobenzamide has been used as a probe to identify the binding sites of proteins and to study the mechanism of protein-protein interactions.